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Compound of Interest

Compound Name:
Ethyl 2-amino-4,5-

dimethylthiophene-3-carboxylate

Cat. No.: B042842 Get Quote

An In-depth Technical Guide to Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate (CAS

4815-24-1)

For Researchers, Scientists, and Drug Development Professionals

Overview
Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate, with CAS number 4815-24-1, is a

substituted aminothiophene derivative. Thiophene-based compounds are a significant class of

heterocyclic molecules that are integral to numerous biologically active compounds and

functional materials.[1][2] This particular molecule serves as a versatile and crucial

intermediate in organic synthesis. Its unique thiophene structure enhances reactivity, making it

a valuable building block for the development of novel therapeutic agents and advanced

materials.[3] Researchers in medicinal chemistry value its role in creating biologically active

molecules, while its properties also pave the way for new pathways in organic synthesis and

materials science, including the formulation of specialty polymers, dyes, and electronic

materials.[1][3]

Physicochemical Properties
The fundamental physicochemical properties of Ethyl 2-amino-4,5-dimethylthiophene-3-
carboxylate are summarized below. The data has been compiled from various suppliers and

literature sources.
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Property Value Source(s)

CAS Number 4815-24-1 [3][4][5]

Molecular Formula C₉H₁₃NO₂S [3][4]

Molecular Weight 199.27 g/mol [3][4]

Appearance
White to light yellow or amber

solid/powder
[3][4][5][6]

Melting Point 90 - 94 °C [3][5]

Boiling Point
100 °C (Note: Pressure not

specified)
[6]

Purity ≥ 98% (by GC) [3][4][5]

Synonyms

2-Amino-4,5-

dimethylthiophene-3-carboxylic

acid ethyl ester, Ethyl 2-amino-

4,5-dimethyl-3-thenoate

[3][5][6]

Synthesis and Purification: Experimental Protocols
The most established method for synthesizing 2-aminothiophenes, including the title

compound, is the Gewald multicomponent reaction.[7] This one-pot synthesis is efficient and

straightforward.

Gewald Synthesis Protocol
This protocol involves the condensation of a ketone (2-butanone), an activated nitrile (ethyl

cyanoacetate), and elemental sulfur, catalyzed by a base.

Materials:

2-Butanone (0.28 mol)

Ethyl cyanoacetate (0.28 mol)

Elemental sulfur powder (0.28 mol)
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Diethylamine (0.28 mol) or Morpholine

Ethanol (as solvent)

Ice-cold water

Procedure:

To a suitable round-bottomed flask (e.g., 100-mL), add 2-butanone (20 g, 0.28 mol), ethyl

cyanoacetate (31.4 g, 0.28 mol), and elemental sulfur powder (8.9 g, 0.28 mol).[8]

Add ethanol as the solvent to the mixture.[8]

While stirring, slowly add diethylamine (21 g, 0.28 mol) dropwise to the mixture.[8] An

alternative protocol suggests adding morpholine (5 mL) over 30 minutes at 35-40 °C.[9]

The reaction mixture is then stirred continuously. Depending on the specific procedure, this

can be done at room temperature for 8 hours or at 45-50 °C for 3 hours.[8][9]

Monitor the reaction's completion using Thin Layer Chromatography (TLC).[1]

Upon completion, allow the mixture to cool to room temperature. Some protocols suggest

further cooling in a refrigerator overnight.[2]

Quench the reaction by diluting the mixture with water.[1][8] This will cause the product to

precipitate.

Collect the resulting solid precipitate by filtration.[8][9]

Wash the crude product with ethanol.[9]

Purification Protocol
The crude product can be purified to achieve high purity (≥98%).

Materials:

Crude Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate
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Ethanol

Procedure:

The most commonly cited method for purification is recrystallization from ethanol.[8][9]

Dissolve the crude solid in a minimum amount of hot ethanol.

Allow the solution to cool slowly to room temperature, then cool further in an ice bath to

maximize crystal formation.

Filter the purified crystals and dry them under vacuum. The expected product is a yellow

solid.[8]
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Synthesis Stage

Work-up & Purification

1. Mix Reactants:
2-Butanone,

Ethyl Cyanoacetate,
Sulfur Powder in Ethanol

2. Add Base Catalyst
(e.g., Diethylamine)

dropwise

3. Stir Reaction Mixture
(e.g., 8h at RT or 3h at 45°C)

4. Quench with Water
& Precipitate Product

Reaction Completion
(TLC Check)

5. Filter to Collect
Crude Solid

6. Recrystallize
from Hot Ethanol

7. Filter and Dry
Final Product (≥98% Purity)

Click to download full resolution via product page

Caption: Workflow for the Gewald synthesis and purification of the title compound.
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Applications and Biological Activities
This compound is a key starting material in several fields, owing to the versatile reactivity of the

aminothiophene scaffold.

Pharmaceutical Development: It is a crucial intermediate for synthesizing pharmaceuticals.

[3] Its derivatives are explored for a wide range of therapeutic uses, including anti-

inflammatory, analgesic, antioxidant, and potential anticancer agents.[2][8][10] The thiophene

core is known to enhance bioactivity, with some derivatives targeting neurological disorders.

[3][11]

Agrochemicals: The compound is used in the formulation of agrochemicals, where it acts as

a bioactive agent to improve pest control and enhance crop resilience.[3]

Materials Science: It finds applications in creating specialty chemicals and polymers.[3] The

inherent properties of thiophenes are suitable for developing functional materials like organic

light-emitting diodes (OLEDs) and field-effect transistors.[1]

Analytical Chemistry: It can be employed as a chemical standard in various analytical

methods to improve the accuracy and reliability of analyses.[3]

Potential Signaling Pathway Involvement
While specific signaling pathways for Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate
are not extensively documented, the broader class of 2-aminothiophene derivatives has been

shown to interact with key biological targets. This suggests potential mechanisms of action for

novel drugs synthesized from this intermediate.

Adenosine A1 Receptor Modulation: Thiophene derivatives have been identified as allosteric

enhancers at the adenosine A1 receptor, a target linked to antiarrhythmic and antilipolytic

activities.[1]

Enzyme Inhibition: Derivatives have been investigated as inhibitors of various enzymes. For

instance, some have been screened for inhibitory activity against Protein Tyrosine

Phosphatase 1B (PTP-1B), a key target in the treatment of diabetes and obesity.[12]
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The diagram below illustrates a conceptual relationship where derivatives of the title compound

could potentially modulate these signaling pathways to achieve a therapeutic effect.

Potential Biological Targets & Pathways

Therapeutic Outcomes

Ethyl 2-amino-4,5-dimethyl-
thiophene-3-carboxylate

(Intermediate)

Synthesized
Thiophene Derivatives

(Bioactive Agents)

Chemical Synthesis

Adenosine A1 Receptor
(GPCR)

Allosteric Enhancement

PTP-1B Enzyme

Inhibition

Neurological & Cardiovascular
Modulation Anti-diabetic Effect

Click to download full resolution via product page

Caption: Potential modulation of signaling pathways by aminothiophene derivatives.

Safety and Handling
Appropriate safety measures must be observed when handling this chemical.

Hazard Classification: The compound is classified as a skin irritant (H315), a serious eye

irritant (H319), and may cause respiratory irritation (H335).[13]

Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles (EN

166), and a lab coat.[14]
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Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust or vapors.[14][15] Avoid contact with skin, eyes, and clothing. Do not ingest. Wash

hands thoroughly after handling.[14][15]

Storage: Store in a dry, cool, and well-ventilated place.[14] Keep the container tightly closed

and away from incompatible materials such as oxidizing agents.[15]

Conclusion
Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate is a high-value chemical intermediate

with significant potential across pharmaceuticals, agrochemicals, and materials science. Its

straightforward synthesis via the Gewald reaction and its versatile chemical nature make it an

attractive starting point for the discovery and development of novel, high-performance

molecules. A thorough understanding of its properties, synthesis, and handling is essential for

researchers aiming to leverage this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl 2-amino-4-methylthiophene-3-carboxylate - PMC [pmc.ncbi.nlm.nih.gov]

2. ijpbs.com [ijpbs.com]

3. chemimpex.com [chemimpex.com]

4. labproinc.com [labproinc.com]

5. Ethyl 2-Amino-4,5-dimethylthiophene-3-carboxylate | 4815-24-1 | TCI Deutschland GmbH
[tcichemicals.com]

6. echemi.com [echemi.com]

7. Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate - PMC [pmc.ncbi.nlm.nih.gov]

8. ETHYL 2-AMINO-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE | 4815-24-1
[chemicalbook.com]

9. asianpubs.org [asianpubs.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.fishersci.co.uk/store/msds?partNumber=10009551&productDescription=10+GR+ETHYL+2-AMINO-4-%282-FURYL%29THIOPHENE-3-CARBOXYlate+97%25+10GR&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC188480050&productDescription=2-AMINO-5-ETHYL-1%2C3%2C4-TH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10009551&productDescription=10+GR+ETHYL+2-AMINO-4-%282-FURYL%29THIOPHENE-3-CARBOXYlate+97%25+10GR&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC188480050&productDescription=2-AMINO-5-ETHYL-1%2C3%2C4-TH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.co.uk/store/msds?partNumber=10009551&productDescription=10+GR+ETHYL+2-AMINO-4-%282-FURYL%29THIOPHENE-3-CARBOXYlate+97%25+10GR&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AC188480050&productDescription=2-AMINO-5-ETHYL-1%2C3%2C4-TH+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b042842?utm_src=pdf-body
https://www.benchchem.com/product/b042842?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC9462330/
http://www.ijpbs.com/ijpbsadmin/upload/ijpbs_58f9e849774dd.pdf
https://www.chemimpex.com/products/44251
https://labproinc.com/products/ethyl-2-amino-45-dimethylthiophene-3-carboxylate-25g-e1005-25g
https://www.tcichemicals.com/AT/en/p/E1005
https://www.tcichemicals.com/AT/en/p/E1005
https://www.echemi.com/sds/ethyl2-amino-45-dimethylthiophene-3-carboxylate-pid_Seven39577.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2961554/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2721222.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2721222.htm
https://asianpubs.org/index.php/ajchem/article/download/11996/11977
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. researchgate.net [researchgate.net]

11. chemimpex.com [chemimpex.com]

12. Discovery of diethyl 2,5-diaminothiophene-3,4-dicarboxylate derivatives as potent
anticancer and antimicrobial agents and screening of anti-diabetic activity: synthesis and in
vitro biological evaluation. Part 1 - PubMed [pubmed.ncbi.nlm.nih.gov]

13. Ethyl 2-aminothiophene-3-carboxylate | C7H9NO2S | CID 1988156 - PubChem
[pubchem.ncbi.nlm.nih.gov]

14. fishersci.co.uk [fishersci.co.uk]

15. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate
CAS 4815-24-1 properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042842#ethyl-2-amino-4-5-dimethylthiophene-3-
carboxylate-cas-4815-24-1-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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